![molecular formula C6H10N2O B2413896 (1,5-dimethyl-1H-pyrazol-4-yl)methanol CAS No. 103946-58-3](/img/structure/B2413896.png)
(1,5-dimethyl-1H-pyrazol-4-yl)methanol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“(1,5-dimethyl-1H-pyrazol-4-yl)methanol” is a chemical compound with the molecular formula C6H10N2O . Pyrazole and its derivatives are considered pharmacologically important active scaffolds that possess almost all types of pharmacological activities .
Synthesis Analysis
The synthesis of pyrazole derivatives has been extensively studied. Pyrazole nucleus is synthesized with various strategies such as multicomponent approach, dipolar cycloadditions, cyclocondensation of hydrazine with carbonyl system, using heterocyclic system and multicomponent approach .Molecular Structure Analysis
The molecular structure of “(1,5-dimethyl-1H-pyrazol-4-yl)methanol” consists of a pyrazole ring, which is a five-membered ring structure composed of three carbon atoms and two nitrogen atoms in adjacent positions .Chemical Reactions Analysis
Pyrazole derivatives have been used in various chemical reactions. They have been described as inhibitors of protein glycation, antibacterial, antifungal, anticancer, antidepressant, anti-inflammatory, anti-tuberculosis, antioxidant as well as antiviral agents .Physical And Chemical Properties Analysis
“(1,5-dimethyl-1H-pyrazol-4-yl)methanol” has a molecular weight of 126.16 . It is a liquid at room temperature . The melting point is between 80-82 degrees Celsius .Scientific Research Applications
- Notably, compound 13 demonstrated superior antipromastigote activity, surpassing standard drugs like miltefosine and amphotericin B deoxycholate . This compound could serve as a potential pharmacophore for safe and effective antileishmanial agents.
- Compounds 14 and 15 showed significant inhibition effects, with 70.2% and 90.4% suppression, respectively . These findings highlight their potential as antimalarial agents.
- Researchers have utilized pyrazole derivatives in the synthesis of selective quinazolinyl-phenol inhibitors of CHK1 (checkpoint kinase 1). These inhibitors hold promise as potential antitumor and radioprotective agents .
- Pyrazole derivatives have been investigated as cathepsin inhibitors. These enzymes play crucial roles in various physiological processes, and inhibiting them may have therapeutic implications .
- Bis(pyrazolyl)methanes are versatile compounds with applications in coordination chemistry and catalysis. Recent advances in their synthesis have employed one-pot pseudo three-component reactions and heterogeneous catalysts .
- Computational studies, such as molecular docking, help elucidate the binding interactions between pyrazole derivatives and their target proteins. For example, compound 13’s favorable binding pattern in the LmPTR1 pocket justified its potent antileishmanial activity .
Antileishmanial Activity
Antimalarial Activity
CHK1 Inhibitors
Cathepsin Inhibitors
Bis(pyrazolyl)methanes Synthesis
Molecular Docking Studies
Safety And Hazards
Future Directions
properties
IUPAC Name |
(1,5-dimethylpyrazol-4-yl)methanol |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H10N2O/c1-5-6(4-9)3-7-8(5)2/h3,9H,4H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZLKFGFIBRVAIDL-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=NN1C)CO |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H10N2O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
126.16 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(1,5-dimethyl-1H-pyrazol-4-yl)methanol | |
CAS RN |
103946-58-3 |
Source
|
Record name | (1,5-dimethyl-1H-pyrazol-4-yl)methanol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.